3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid

• IUPAC Name: 3-[(2,4-dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid
• InChI: InChI=1S/C12H17NO6S/c1-8(12(14)15)7-13-20(16,17)11-5-4-9(18-2)6-10(11)19-3/h4-6,8,13H,7H2,1-3H3,(H,14,15)
• InChI Key: COHSSELGNSMTLD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=C(C=C(C=C1)OC)OC)C(=O)O
• Molecular Formula: C12H17NO6S
• Molecular Weight: 303.33 g/mol

Description

3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid, also known as MDL-101,002, is a chemical compound that has shown potential in scientific research applications. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry due to their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid is not fully understood. However, it is thought to exert its anti-inflammatory and analgesic effects through the inhibition of cyclooxygenase-2 (COX-2) enzyme activity, which is responsible for the production of prostaglandins that contribute to inflammation and pain. In cancer cells, this compound is believed to inhibit cell proliferation by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to reduce inflammation and pain in animal models, suggesting that it may have similar effects in humans. Additionally, this compound has been found to inhibit the growth of cancer cells in vitro, indicating its potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid in lab experiments is its ability to inhibit COX-2 enzyme activity, which is a key mediator of inflammation and pain. Additionally, this compound has shown promise in the treatment of cancer, making it a useful tool for cancer research. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research involving 3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid. One area of focus could be on the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and its potential as a therapeutic agent for various diseases. Finally, research could be conducted to explore the potential of this compound in combination with other drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid involves the reaction of 2,4-dimethoxybenzenesulfonyl chloride with 2-methylalanine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane, and the product is obtained after purification by column chromatography.

Scientific Research Applications

3-[(2,4-Dimethoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been studied for its potential as a therapeutic agent for various diseases. It has been found to exhibit anti-inflammatory and analgesic activities in animal models of inflammation and pain. Additionally, this compound has shown promise in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.